alpha-Chlorocyclooctanone oxime

• CAS RN: 10499-33-9
• Molecular Formula: C8H14ClNO
• Molecular Weight: 175.65 g/mol
• IUPAC Name: (NZ)-N-(2-chlorocyclooctylidene)hydroxylamine
• InChI: InChI=1S/C8H14ClNO/c9-7-5-3-1-2-4-6-8(7)10-11/h7,11H,1-6H2/b10-8-
• InChI Key: CLUUAPBIIZAOJL-NTMALXAHSA-N
• Isomeric SMILES: C1CCC/C(=N/O)/C(CC1)Cl
• SMILES: C1CCCC(=NO)C(CC1)Cl
• synonyms: (NE)-N-(2-chlorocyclooctylidene)hydroxylamine

Description

Alpha-Chlorocyclooctanone oxime (CCO) is a chemical compound that has been extensively studied for its potential as a nerve agent antidote. It has been shown to be effective in blocking the toxic effects of nerve agents such as sarin and VX. In addition to its potential as an antidote, CCO has also been studied for its potential use in research and as a tool for understanding the mechanisms of nerve agent toxicity.

Mechanism Of Action

Alpha-Chlorocyclooctanone oxime works by binding to the active site of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of acetylcholine. By binding to AChE, alpha-Chlorocyclooctanone oxime prevents the breakdown of acetylcholine, which in turn leads to an accumulation of acetylcholine in the synapse. This accumulation of acetylcholine leads to overstimulation of the nervous system, which can result in seizures, respiratory failure, and ultimately death.
Biochemical and Physiological Effects:
alpha-Chlorocyclooctanone oxime has been shown to be effective in blocking the toxic effects of nerve agents such as sarin and VX. In addition to its potential as an antidote, alpha-Chlorocyclooctanone oxime has also been studied for its potential use in research. alpha-Chlorocyclooctanone oxime has been shown to have a number of biochemical and physiological effects, including the inhibition of AChE activity, the accumulation of acetylcholine in the synapse, and the prevention of nerve agent-induced seizures and respiratory failure.

Advantages And Limitations For Lab Experiments

One of the advantages of using alpha-Chlorocyclooctanone oxime in lab experiments is that it is relatively easy to synthesize and purify. In addition, alpha-Chlorocyclooctanone oxime has been extensively studied and its mechanism of action is well-understood. However, one of the limitations of using alpha-Chlorocyclooctanone oxime in lab experiments is that it is highly toxic and must be handled with extreme care. In addition, alpha-Chlorocyclooctanone oxime is not selective for AChE and can also inhibit other enzymes that are important for normal nerve function.

Future Directions

There are a number of future directions for research on alpha-Chlorocyclooctanone oxime. One area of research is the development of more selective AChE inhibitors that can be used as nerve agent antidotes. Another area of research is the development of new methods for synthesizing alpha-Chlorocyclooctanone oxime that are more efficient and environmentally friendly. Finally, there is a need for further research on the long-term effects of alpha-Chlorocyclooctanone oxime exposure on human health.

Synthesis Methods

The synthesis of alpha-Chlorocyclooctanone oxime involves the reaction of cyclooctanone with hydroxylamine hydrochloride and sodium hydroxide in the presence of chloroacetyl chloride. The resulting product is then purified by recrystallization. This synthesis method has been well-established and has been used in numerous studies.

Scientific Research Applications

Alpha-Chlorocyclooctanone oxime has been extensively studied for its potential as a nerve agent antidote. It has been shown to be effective in blocking the toxic effects of nerve agents by binding to and inactivating the enzymes that are responsible for the breakdown of acetylcholine, a neurotransmitter that is essential for normal nerve function. In addition to its potential as an antidote, alpha-Chlorocyclooctanone oxime has also been studied for its potential use in research.